Cas no 1805431-27-9 (Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate)

Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a reactive aminomethyl group, a difluoromethyl substituent, and an iodine atom, offering multiple sites for further functionalization. The difluoromethyl group enhances metabolic stability and lipophilicity, while the iodine atom facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings. The ester moiety provides additional reactivity for hydrolysis or transesterification. This compound is particularly valuable in the development of bioactive molecules, serving as a key building block for drug discovery and fine chemical applications. Its well-defined reactivity profile makes it a reliable choice for targeted synthetic modifications.

Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate structure

1805431-27-9 structure

Product Name:Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate

CAS No:1805431-27-9

MF:C₁₀H₁₁F₂IN₂O₂

MW:356.107821702957

CID:4894822

Update Time:2025-06-14

Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate
- Inchi： 1S/C10H11F2IN2O2/c1-17-7(16)3-6-2-5(4-14)8(13)9(15-6)10(11)12/h2,10H,3-4,14H2,1H3
- InChI Key： CJAYFASRSLDMME-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)F)N=C(CC(=O)OC)C=C1CN

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 269
XLogP3: 0.8
Topological Polar Surface Area: 65.2

Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029021073-250mg	Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate	1805431-27-9	95%	250mg	$1,058.40	2022-04-01
Alichem	A029021073-500mg	Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate	1805431-27-9	95%	500mg	$1,819.80	2022-04-01
Alichem	A029021073-1g	Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate	1805431-27-9	95%	1g	$2,837.10	2022-04-01

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Additional information on Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate

Comprehensive Overview of Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate (CAS No. 1805431-27-9)

The compound Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate (CAS No. 1805431-27-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the aminomethyl, difluoromethyl, and iodo substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for pyridine-based compounds has surged due to their versatility in organic synthesis and their role in the design of novel therapeutics. The presence of the difluoromethyl group in Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate is particularly noteworthy, as fluorinated compounds are known for their enhanced metabolic stability and bioavailability. This aligns with the growing trend in pharmaceutical research to develop fluorine-containing drugs, which are often more effective and have fewer side effects.

Another critical aspect of this compound is its iodo substituent, which provides a reactive handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This makes CAS No. 1805431-27-9 a versatile building block in synthetic chemistry, enabling the construction of complex molecular architectures. The acetate moiety further enhances its utility by allowing for easy derivatization under mild conditions.

From an SEO perspective, users frequently search for terms like "pyridine derivatives in drug discovery", "fluorinated compounds in pharmaceuticals", and "iodo-substituted pyridines". These keywords reflect the broader interest in the applications of such compounds in cutting-edge research. Additionally, queries such as "synthesis of Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate" and "CAS 1805431-27-9 suppliers" indicate a demand for both technical and commercial information.

The compound's potential extends beyond pharmaceuticals. It is also being explored in materials science, particularly in the development of organic electronic materials and fluorescent probes. The aminomethyl group can be leveraged to introduce additional functionality, making it a promising candidate for the design of smart materials. This interdisciplinary appeal underscores the importance of Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate in modern scientific research.

In conclusion, Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate (CAS No. 1805431-27-9) is a multifaceted compound with significant potential in drug discovery, materials science, and synthetic chemistry. Its unique structural attributes and reactivity profile make it a valuable tool for researchers aiming to develop innovative solutions to complex challenges. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing multiple fields of study.